2-(6-Methylpyridin-3-yl)cyclohexan-1-ol

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 2-(6-methylpyridin-3-yl)cyclohexan-1-ol
• InChI: InChI=1S/C12H17NO/c1-9-6-7-10(8-13-9)11-4-2-3-5-12(11)14/h6-8,11-12,14H,2-5H2,1H3
• InChI Key: QPFDXEBJHGELBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2CCCCC2O

Description

2-(6-Methylpyridin-3-yl)cyclohexan-1-ol is a bicyclic organic compound featuring a cyclohexanol backbone substituted at the 2-position with a 6-methylpyridin-3-yl group. This compound’s structural complexity makes it relevant in medicinal chemistry and materials science, particularly in studies involving chiral centers and conformational analysis. Structural characterization of such compounds often employs X-ray crystallography, with refinement tools like SHELX playing a critical role in resolving molecular geometries .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol typically involves the reaction of 6-methylpyridine with cyclohexanone under specific conditions. The reaction is often catalyzed by a base such as sodium hydroxide or potassium hydroxide, and the product is purified through recrystallization or chromatography .

Industrial Production Methods

In an industrial setting, the production of 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol may involve large-scale batch reactions with optimized conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(6-Methylpyridin-3-yl)cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form a cyclohexane derivative.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed.

Major Products

Oxidation: Formation of 2-(6-Methylpyridin-3-yl)cyclohexanone.

Reduction: Formation of 2-(6-Methylpyridin-3-yl)cyclohexane.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(6-Methylpyridin-3-yl)cyclohexan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, while the pyridine ring can participate in π-π interactions and coordinate with metal ions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Comparisons

The following compounds share structural motifs with 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol, enabling comparative analysis of their physicochemical and synthetic properties:

Table 1: Key Compounds for Comparison

Compound Name	Core Structure	Key Substituents	Notable Properties	References
2-(6-Methylpyridin-3-yl)cyclohexan-1-ol	Cyclohexanol + pyridine	-OH (cyclohexane), -CH₃ (pyridine C6)	High polarity, chiral center	—
2,5-Dichloro-6-(hydroxymethyl)pyridin-3-ol	Pyridine	-Cl (C2, C5), -CH₂OH (C6)	Enhanced electrophilicity, H-bond donor
3-Methyl-6-(propan-2-yl)cyclohex-3-en-1-ol	Cyclohexenol	-OH (C1), -CH₃ (C3), -CH(CH₃)₂ (C6)	Conformational rigidity (double bond)

Physicochemical Properties

• Polarity and Solubility: The hydroxyl group in 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol enhances solubility in polar solvents (e.g., water, ethanol) compared to non-hydroxylated analogs. In contrast, 2,5-Dichloro-6-(hydroxymethyl)pyridin-3-ol exhibits reduced solubility due to chlorine’s hydrophobic nature but retains H-bonding capacity via -CH₂OH . The cyclohexenol derivative (3-Methyl-6-(propan-2-yl)cyclohex-3-en-1-ol) shows lower polarity due to its aliphatic isopropyl group and rigid double bond .
• Thermal Stability: Pyridine-containing compounds generally exhibit higher thermal stability than purely aliphatic systems. The aromatic pyridine ring in 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol may stabilize the molecule during thermal analysis compared to the cyclohexenol analog, which could undergo dehydration at elevated temperatures.

Biological Activity

2-(6-Methylpyridin-3-yl)cyclohexan-1-ol, a compound with potential therapeutic applications, has garnered attention due to its unique structural features and biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by diverse research findings.

• Molecular Formula : C11H15NO
• Molecular Weight : 175.25 g/mol
• IUPAC Name : 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol

The biological activity of 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol is primarily attributed to its interactions with various biological targets, including enzymes and receptors. These interactions may modulate the activity of specific pathways involved in disease processes.

Target Interactions

• Enzymatic Inhibition : The compound may inhibit specific enzymes that are crucial for metabolic processes or disease progression.
• Receptor Binding : It has the potential to bind to receptors involved in neurotransmission, which could influence neurological functions.

Antimicrobial Activity

Research indicates that 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol exhibits significant antimicrobial properties. In vitro studies have demonstrated its efficacy against various bacterial strains, suggesting potential applications in treating infections.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.5 µg/mL
Escherichia coli	1.0 µg/mL
Pseudomonas aeruginosa	2.0 µg/mL

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the safety profile of this compound. The results show that it has a favorable safety margin, with IC50 values indicating low toxicity to human cell lines.

Cell Line	IC50 (µM)
HeLa	>100
MCF7	>100
A549	>100

Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of various pyridine derivatives, including 2-(6-Methylpyridin-3-yl)cyclohexan-1-ol. The compound was found to be a potent inhibitor of Mycobacterium tuberculosis, with an MIC comparable to first-line treatments .

Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective effects of the compound in models of neurodegeneration. Results indicated that it could reduce oxidative stress markers and improve cell viability in neuronal cultures exposed to neurotoxic agents .